Cas no 1012084-56-8 (2-Methylpyridine-3-boronic acid, pinacol ester)

• Product Name: 2-Methylpyridine-3-boronic acid, pinacol ester
• CAS No: 1012084-56-8
• MF: C₁₂H₁₈BNO₂
• MW: 219.087823390961
• MDL: MFCD08669594
• CID: 827685
• PubChem ID: 16414271
• Update Time: 2025-06-14

2-Methylpyridine-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Methylpyridine-3-boronic acid pinacol ester
• Pyridine, 2-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, 2-(2-Methylpyridin-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-methyl-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Methylpyridine-3-boronic acid, pinacol ester
• 2-Methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• WXPRMDIXTKNFIG-UHFFFAOYSA-N
• (2-METHYLPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• EN300-316288
• 2-Methyl-3-(4 pound not4 pound not5 pound not5-tetramethyl-1 pound not3 pound not2-dioxaborolan-2-yl)pyridine
• AC-33468
• CS-W001238
• MFCD08669594
• 2-METHYLPYRIDIN-3-YLBORONIC ACID PINACOL ESTER
• 2-methylpyridine-3-boronicacidpinacolester
• SB10499
• SCHEMBL971840
• SY013448
• AKOS015950070
• J-509944
• DS-14922
• 2-Methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• PB25077
• Z1870030889
• DTXSID70585995
• 1012084-56-8

• MDL： MFCD08669594
• Inchi： 1S/C12H18BNO2/c1-9-10(7-6-8-14-9)13-15-11(2,3)12(4,5)16-13/h6-8H,1-5H3
• InChI Key： WXPRMDIXTKNFIG-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CN=C2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 219.14300
• Monoisotopic Mass: 219.1430590 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4
• Molecular Weight: 219.09

Experimental Properties

• Boiling Point: 311.6±30.0℃ at 760 mmHg
• Flash Point: 142.2℃
• PSA: 31.35000
• LogP: 1.68920

2-Methylpyridine-3-boronic acid, pinacol ester Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-Methylpyridine-3-boronic acid, pinacol ester

Comprehensive Overview of 2-Methylpyridine-3-boronic acid, pinacol ester (CAS No. 1012084-56-8)

2-Methylpyridine-3-boronic acid, pinacol ester (CAS No. 1012084-56-8) is a highly versatile boronic ester derivative widely used in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This compound, featuring a pyridine backbone and a pinacol boronate group, has gained significant attention in pharmaceutical and materials science research due to its stability and reactivity. Its molecular formula is C₁₂H₁₈BNO₂, and it is often employed as a key intermediate in the preparation of heterocyclic compounds and biaryl structures.

In recent years, the demand for 2-Methylpyridine-3-boronic acid, pinacol ester has surged, driven by its applications in drug discovery and agrochemical development. Researchers frequently search for "boronic acid pinacol ester uses" or "Suzuki coupling reagents," reflecting its critical role in modern synthetic chemistry. The compound's stability under ambient conditions and compatibility with diverse reaction conditions make it a preferred choice for high-throughput screening and catalyst optimization.

One of the trending topics in organic chemistry is the exploration of sustainable synthetic methods. 2-Methylpyridine-3-boronic acid, pinacol ester aligns with this trend, as it enables efficient C-C bond formation with minimal byproducts. Its utility in green chemistry applications, such as metal-catalyzed reactions under mild conditions, has been widely discussed in academic forums. Users often inquire about "eco-friendly boronic esters" or "pinacol ester stability," highlighting the compound's relevance in environmentally conscious research.

The compound's structural features also make it valuable in material science, particularly in the design of organic electronic devices. Its pyridine ring contributes to electron-deficient properties, which are essential for n-type semiconductors. Searches like "boronate-based materials" or "pyridine derivatives in electronics" underscore its growing importance in this field. Additionally, its compatibility with polymerization techniques has opened new avenues for functional material synthesis.

From a commercial perspective, 2-Methylpyridine-3-boronic acid, pinacol ester is available in high purity grades, catering to both research laboratories and industrial-scale production. Suppliers often emphasize its low toxicity and ease of handling, addressing common user queries such as "safe boronic acid derivatives" or "scalable Suzuki coupling reagents." Its shelf stability and compatibility with automated synthesis platforms further enhance its appeal.

In conclusion, 2-Methylpyridine-3-boronic acid, pinacol ester (CAS No. 1012084-56-8) stands out as a pivotal compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, aligning with current research trends and industrial needs. As the scientific community continues to explore efficient synthetic routes and sustainable practices, this compound is poised to remain a cornerstone of innovation.